(3R)-2-(4-Fluorophenyl)-3-[4-(phenylmethoxy)phenyl]-2-azaspiro[3.5]nonane-1,7-dione

• IUPAC Name: (1R)-2-(4-fluorophenyl)-1-(4-phenylmethoxyphenyl)-2-azaspiro[3.5]nonane-3,7-dione
• InChI: InChI=1S/C27H24FNO3/c28-21-8-10-22(11-9-21)29-25(27(26(29)31)16-14-23(30)15-17-27)20-6-12-24(13-7-20)32-18-19-4-2-1-3-5-19/h1-13,25H,14-18H2/t25-/m1/s1
• InChI Key: YESSSWWEAQUWPJ-RUZDIDTESA-N
• Canonical SMILES: C1CC2(CCC1=O)C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OCC5=CC=CC=C5
• Isomeric SMILES: C1CC2(CCC1=O)[C@H](N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C27H24FNO3
• DSSTOX Substance ID: DTXSID30442934
• Molecular Weight: 429.5 g/mol
• CAS No.: 194367-70-9

Description

(3R)-2-(4-Fluorophenyl)-3-[4-(phenylmethoxy)phenyl]-2-azaspiro[3.5]nonane-1,7-dione, also known as this compound, is a useful research compound. Its molecular formula is C27H24FNO3 and its molecular weight is 429.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Ligands

Research on arylcycloalkylamines, which include phenyl piperidines and piperazines, suggests the importance of arylalkyl substituents in improving the potency and selectivity of binding affinity at D2-like receptors. This indicates the potential for structurally complex compounds to play a significant role in the development of antipsychotic agents, possibly including those structurally or functionally related to the compound of interest (Sikazwe et al., 2009).

Biological Activities of Schiff Base, Hydrazone, and Oxime Derivatives

Curcumin, a compound known for its wide range of biological properties, has been modified to improve its medicinal and biological properties. This research underlines the significance of chemical modification in enhancing the activity of bioactive compounds, which could be relevant for the modification and application of the compound as well (Omidi & Kakanejadifard, 2020).

Enhancement of Biological and Pharmacological Properties

The encapsulation of polyphenols like curcumin has shown significant improvement in their biological and pharmacological properties. This highlights the potential for enhancing the effectiveness of compounds through nano-encapsulation, suggesting a route for increasing the bioactivity of similar compounds (Witika et al., 2021).

Fluorescent Chemosensors

The development of chemosensors based on specific fluorophoric platforms demonstrates the importance of chemical compounds in detecting various analytes. This suggests that compounds with unique structural features could be utilized in the development of sensitive and selective sensors for biological or environmental monitoring (Roy, 2021).